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Compound of Interest

Compound Name: Trisulfo-Cy3 Methyltetrazine

Cat. No.: B6299718 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the water solubility and

stability of Trisulfo-Cy3 Methyltetrazine, a key reagent in bioorthogonal chemistry. This

document outlines the physicochemical properties, stability profile, and experimental protocols

relevant to the handling and application of this fluorescent probe in research and development.

Core Properties of Trisulfo-Cy3 Methyltetrazine
Trisulfo-Cy3 Methyltetrazine is a highly versatile molecule that combines the bright and

photostable fluorescent properties of the cyanine dye Cy3 with the highly reactive

methyltetrazine moiety. The inclusion of three sulfonate groups significantly enhances its

hydrophilicity, making it an ideal candidate for applications in aqueous biological environments.

[1]

Physicochemical Characteristics
The key physicochemical properties of Trisulfo-Cy3 Methyltetrazine are summarized in the

table below. These parameters are crucial for its application in bioorthogonal labeling and

imaging.
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Property Value Source(s)

Molecular Weight ~908.07 g/mol [2][3][4][5]

Appearance Red solid [2][4][5]

Excitation Maximum (λ_max,

abs_)
~553-555 nm [3][4][5][6]

Emission Maximum (λ_max,

em_)
~569-580 nm [3][4][5][6]

Molar Extinction Coefficient (ε) ~150,000 cm⁻¹M⁻¹ [2][3][4][5][6]

Purity
>95% (typically determined by

HPLC)
[2][4][5][6]

Water Solubility
The presence of three sulfonate groups renders Trisulfo-Cy3 Methyltetrazine highly soluble in

water and other polar solvents.[1][3][6] While specific quantitative data for Trisulfo-Cy3
Methyltetrazine is not readily available in public literature, a closely related compound, sulfo-

Cyanine3 maleimide, exhibits a water solubility of 0.43 M or 36 g/L.[7] This suggests a similarly

high degree of aqueous solubility for Trisulfo-Cy3 Methyltetrazine. The compound is also

soluble in other common laboratory solvents.

Solvent Solubility Source(s)

Water
Highly soluble (exact value not

published)
[2][3][4][5][6]

Dimethyl sulfoxide (DMSO) Soluble [2][3][4][5][6]

Dimethylformamide (DMF) Soluble [2][3][4][5][6]

Methanol (MeOH) Soluble [2][4][5]

Stability Profile
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The stability of Trisulfo-Cy3 Methyltetrazine is a critical factor for its successful application in

experimental settings, particularly in prolonged studies or those conducted under physiological

conditions.

Chemical Stability
The methyltetrazine moiety is known to possess optimal stability at physiological pH, which is

crucial for its use in live-cell and in-vivo applications.[3][7] The cyanine dye core is also

generally stable, although prolonged exposure to certain chemical environments can affect its

integrity. For optimal long-term storage and to prevent degradation of the reactive

methyltetrazine group, specific conditions should be maintained.

Photostability
As a cyanine dye, Trisulfo-Cy3 is bright and relatively photostable, making it suitable for

fluorescence microscopy and other imaging applications.[7] However, like all fluorophores, it is

susceptible to photobleaching upon intense or prolonged exposure to excitation light. The

photostability can be influenced by the local chemical environment.

Storage and Handling
Proper storage is essential to maintain the integrity and reactivity of Trisulfo-Cy3
Methyltetrazine.

Condition Recommendation Source(s)

Long-Term Storage

Temperature
-20°C [2][3][4][5][6][7]

Shipping Temperature Ambient temperature [2][4][5][6][7]

Light Exposure
Store in the dark; avoid

prolonged exposure to light.
[7]

Moisture
Desiccate for long-term

storage.
[2][4][5][7]

Shelf Life (at -20°C) Up to 24 months from receipt. [7]
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Core Application: Bioorthogonal Ligation
The primary application of Trisulfo-Cy3 Methyltetrazine is its participation in the inverse-

electron-demand Diels-Alder (IEDDA) cycloaddition reaction with a trans-cyclooctene (TCO)-

modified molecule. This reaction is a cornerstone of bioorthogonal "click" chemistry.[8][9]

Trisulfo-Cy3
Methyltetrazine

Diels-Alder
Cycloadduct

IEDDA Reaction
(Fast Kinetics)

TCO-Modified
Biomolecule

Stable Labeled
Biomolecule

Retro-Diels-Alder

N₂ Gas

Click to download full resolution via product page

Inverse-Electron-Demand Diels-Alder (IEDDA) Reaction Pathway.

This bioorthogonal reaction is exceptionally fast and highly specific, proceeding rapidly under

physiological conditions without the need for a catalyst.[8][9][10] The reaction forms a stable

covalent bond, leading to the fluorescent labeling of the target biomolecule.[8]

Experimental Protocols
The following section provides detailed methodologies for assessing the water solubility and

stability of Trisulfo-Cy3 Methyltetrazine, as well as a general protocol for its use in

bioconjugation.

Protocol for Determining Aqueous Solubility
This protocol is a generalized method for determining the solubility of a fluorescent dye in an

aqueous buffer.
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Start

Prepare a concentrated stock solution
in DMSO or DMF (e.g., 10 mM).

Create a serial dilution of the stock
solution in the aqueous buffer.

Prepare the desired aqueous buffer
(e.g., PBS, pH 7.4).

Allow solutions to equilibrate at a
controlled temperature (e.g., 25°C)

for a set time (e.g., 2 hours).

Visually inspect for precipitation.

Measure absorbance at λ_max, abs
to determine concentration.

Identify the point of saturation where
the measured concentration plateaus.

Plot measured concentration against
the prepared concentration.

End

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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